Cas no 7667-76-7 (Henpentacontane)

• Product Name: Henpentacontane
• CAS No: 7667-76-7
• MF: C₅₁H₁₀₄
• MW: 717.371477127075
• CID: 537407
• PubChem ID: 15043575
• Update Time: 2025-04-19

Henpentacontane Chemical and Physical Properties

Names and Identifiers

• Henpentacontane
• LogP
• Q18456705
• DTXSID60567422
• 7667-76-7

• Inchi： 1S/C51H104/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-51H2,1-2H3
• InChI Key： SDYMTLBNWUITTQ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 716.81432
• Monoisotopic Mass: 716.81380332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 51
• Rotatable Bond Count: 48
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 27.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.824
• Boiling Point: 583.075°C at 760 mmHg
• Flash Point: 517.388°C
• Refractive Index: 1.46
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons